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Compound of Interest

Compound Name:
6-Azauridine triphosphate

(ammonium)

Cat. No.: B10857473

Get Quote

Introduction
6-Azauridine-5'-triphosphate (6-Aza-UTP) is a potent nucleotide analog widely utilized in RNA

research and antiviral drug development. Structurally similar to Uridine-5'-triphosphate (UTP), it

contains a nitrogen atom at the 6-position of the uracil ring (creating a 1,2,4-triazine-3,5-dione

system). This modification alters the electronic properties of the base, affecting its interaction

with RNA polymerases—often leading to transcriptional pausing or termination—and its

chemical stability profile.

This guide provides a rigorous technical analysis of the chemical stability of 6-Aza-UTP

ammonium salt, detailing degradation mechanisms, storage protocols, and quality control

methodologies to ensure experimental reproducibility.

Chemical Constitution & Properties[1][2][3][4][5][6]
[7]
The stability of 6-Aza-UTP is governed by two distinct chemical moieties: the triphosphate tail

and the modified nucleobase.
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Property Specification Technical Insight

Formula
Ammonium salt form enhances

water solubility and buffers pH.

MW (Free Acid) 485.13 g/mol
The salt form will have a higher

effective mass.

Base pKa (N3) ~6.7

CRITICAL: Significantly more

acidic than Uridine (pKa ~9.2).

At pH 7.5, a significant fraction

of the base is ionized.

Absorbance

Used for concentration

determination (

).

The "Aza" Effect
The substitution of Carbon-6 with Nitrogen introduces electron-withdrawing character to the

ring. This lowers the pKa of the N3 proton to ~6.7. Consequently, in standard physiological

buffers (pH 7.4–7.5), the base exists in equilibrium between its neutral and anionic forms. This

ionization can influence base-stacking interactions and susceptibility to nucleophilic attack

compared to native UTP.

Stability Profile
Hydrolysis (The Primary Degradation Pathway)
Like all nucleoside triphosphates, the primary instability of 6-Aza-UTP arises from the

hydrolysis of the phosphoanhydride bonds. This reaction is spontaneous in aqueous solution

but is accelerated by heat, divalent cations (

,

), and extreme pH.

Cleavage: Releases Pyrophosphate (

) and 6-Aza-UMP.
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Cleavage: Releases Orthophosphate (

) and 6-Aza-UDP. (Most common).

pH Sensitivity
Acidic Conditions (pH < 5): The N-glycosidic bond (linking the base to the ribose) is generally

stable, but strong acid can promote cleavage. However, the triphosphate chain is highly

susceptible to acid-catalyzed hydrolysis.

Alkaline Conditions (pH > 9): While the triphosphate is relatively stable, the 1,2,4-triazine ring

of 6-azauridine is sensitive to ring-opening in strong alkali, forming unstable ureido-

derivatives.

Optimal pH:7.0 – 8.0. The ammonium salt is typically supplied in water or weak buffer near

neutral pH to maximize stability.

Thermal Stability
-80°C: Stable for >12 months.

-20°C: Stable for 6 months.

+4°C: Stable for <1 week. Significant hydrolysis (1–5%) can occur over several days.

+25°C (Room Temp): Unstable. Half-life in solution is estimated at 24–48 hours depending

on buffer conditions.

Visualization: Degradation Pathways[7]
The following diagram illustrates the hierarchical degradation of 6-Aza-UTP, highlighting the

critical hydrolysis steps and ring instability zones.
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Degradation Factors

6-Aza-UTP
(Active Compound)

6-Aza-UDP
(Diphosphate)

Hydrolysis (Beta-Gamma)
Slow at -20°C, Fast at RT

6-Aza-UMP
(Monophosphate)

Hydrolysis (Alpha-Beta) Inorganic Phosphate (Pi) Pyrophosphate (PPi)

Hydrolysis

6-Azauridine
(Nucleoside)

Dephosphorylation

Ring-Opened
Products

Alkaline Hydrolysis
(pH > 9.0)

Accelerants:
- Mg2+ ions

- Heat (>25°C)
- Acidic pH (Triphosphate)

- Alkaline pH (Ring)

Click to download full resolution via product page

Caption: Degradation cascade of 6-Aza-UTP showing stepwise phosphate loss and alkaline

ring instability.

Handling & Storage Protocols
To maintain >95% purity and ensure assay reliability, the following "Self-Validating" protocol is

recommended.
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Storage Protocol
Arrival: Upon receipt, immediately centrifuge the tube (pulse spin) to collect contents.

Dissolution (if solid): Dissolve in molecular biology grade water or 10 mM Tris-HCl (pH 7.5).

Avoid unbuffered water if the pH is unknown/acidic.

Target Concentration: 100 mM (Standard stock).

Aliquoting (Crucial): Do NOT store as a single large volume.

Prepare aliquots of 10–50 µL in PCR-grade tubes.

This prevents repeated freeze-thaw cycles.

Freezing: Snap-freeze in liquid nitrogen or dry ice/ethanol bath before placing in -80°C.

Long-Term: Store at -80°C (Shelf life: 1 year).

Working Stock: Store at -20°C (Shelf life: 1 month).

Usage Best Practices
Keep on Ice: Always maintain the reagent on ice during bench work.

Neutralize: If using in a reaction with high

concentrations, ensure the reaction buffer is added last or the nucleotide is kept cold, as

catalyzes hydrolysis.

Avoid Vortexing: Mix by gentle pipetting or flicking. Vigorous vortexing can sheer long

polymers but also aerate the solution, potentially introducing oxidative stress (though less

critical for nucleotides than proteins).

Quality Control: HPLC Methodology
Because the pKa of 6-Aza-UTP (~6.7) differs from UTP (~9.2), standard HPLC methods may

need pH adjustment to ensure consistent retention times.
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Ion-Pair Reversed-Phase (IP-RP) HPLC Method
This method separates nucleotides based on charge and hydrophobicity.

Parameter Condition

Column
C18 (e.g., Phenomenex Gemini or equivalent), 5

µm, 250 x 4.6 mm

Mobile Phase A

100 mM

+ 10 mM Tetrabutylammonium Hydrogen Sulfate

(TBAHS), pH 6.0

Mobile Phase B
100 mM

+ 10 mM TBAHS + 30% Methanol, pH 6.0

Flow Rate 1.0 mL/min

Detection UV @ 262 nm (Max for 6-Aza) and 254 nm

Gradient 0–100% B over 20–30 minutes

Method Note: The pH of 6.0 is chosen to ensure the 6-azauridine base is predominantly

protonated (neutral) or in a consistent state, while the phosphate groups are ionized to interact

with the ion-pairing agent.

QC Workflow Diagram

Thaw Aliquot
(Keep on Ice)

Dilute 1:100
in Mobile Phase A

Inject 10 µL
into HPLC

C18 Column
(IP-RP Separation)

UV Detection
(262 nm) Peak Integration Purity Check

>95% Purity:
ProceedYes

<90% Purity:
Discard/Purify

No

Click to download full resolution via product page

Caption: Quality Control workflow for verifying 6-Aza-UTP integrity via HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10857473/docs?utm_src=pdf-body-img#6-azauridine-triphosphate-ammonium-salt-chemical-stability-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Implications
Using degraded 6-Aza-UTP can lead to false negatives in drug screening or low yields in RNA

synthesis.

In Vitro Transcription (IVT):

Mechanism:[1] 6-Aza-UTP is incorporated into RNA.[2] High concentrations of degradation

products (6-Aza-UDP or 6-Aza-UMP) act as competitive inhibitors for the active site of

RNA polymerase without being incorporated, or simply dilute the effective concentration of

the triphosphate.

Symptom:[1][3] Reduced transcript yield or truncated products.

Enzyme Inhibition Assays (e.g., Viral RdRp):

Mechanism:[1] If the study aims to measure the

of 6-Aza-UTP against a viral polymerase, the presence of hydrolyzed free phosphate (

) can inhibit some polymerases or interfere with colorimetric phosphate-detection assays
(e.g., Malachite Green assays), leading to high background signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. apexbt.com [apexbt.com]

3. Hydrolysis of nucleoside triphosphates other than ATP by nitrogenase - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. jenabioscience.com [jenabioscience.com]

To cite this document: BenchChem. [6-Azauridine Triphosphate Ammonium Salt: Chemical
Stability & Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857473/docs#6-azauridine-triphosphate-
ammonium-salt-chemical-stability-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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